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Efficacy Comparison of Anticoccidials

The table below summarizes the comparative efficacy of common anticoccidials against Eimeria species,

primarily in poultry, based on recent experimental findings.

Anticoccidial Drug
Reported Efficacy & Key
Findings

Subject
Species

Dosage/Administration

Toltrazuril Highest effectiveness; best

overall performance based on
Global Index (weight gain, FCR,

lesion score) [1].

Chicken

(E.
tenella) [1]

25 mg/L in drinking water [1]

Amprolium Moderate to high efficacy;

ranked second after toltrazuril. A
meta-analysis confirmed it

significantly improves FCR and
ADG in challenged birds [1] [2].

Chicken

(E.
tenella) [1]

[2]

125 ppm in feed

(prophylactic) or 1 g/L in
water (therapeutic) [1] [2]
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Anticoccidial Drug
Reported Efficacy & Key
Findings

Subject
Species

Dosage/Administration

Amprolium +
Sulphaquinoxaline

Moderate to high efficacy;

holds second place in terms of
efficacy alongside or just after

amprolium alone [1].

Chicken

(E.
tenella) [1]

1 g/L in drinking water [1]

Maduramicin Limited efficacy to partial
resistance; showed variable
performance against caecal

coccidiosis [1].

Chicken

(E.
tenella) [1]

5 ppm in feed [1]

Sulphaclozine Evident resistance;

demonstrated poor efficacy
across all tested field isolates

[1].

Chicken

(E.
tenella) [1]

2 g/L in drinking water [1]

Cross-Species Efficacy and Dosing

Amprolium's efficacy has also been evaluated in other species, with effectiveness being dose-dependent.

Subject
Species

Pathogenic Eimeria
Species

Efficacy Findings Effective Dosage

Goat Kids E. christenseni, E.
ninakohlyakimovae, etc. [3]
[4]

Significantly reduced oocyst

shedding; higher dose required
for efficacy [3] [4]

50 mg/kg orally for 5

days [3] [4]

Rabbits E. media, E. intestinalis, etc.
[5]

Significantly reduced OPG,
controlled mortality, and improved

production data [5]

50 mg/kg body
weight for 4-5 days

in water [5]

Detailed Experimental Protocols
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For your experimental work, the methodologies from key studies are detailed below.

Poultry Battery Cage Trial [1]

This is a standard model for evaluating anticoccidial sensitivity in chickens.

Animals & Housing: 112 Ross strain birds were raised on rice husk litter with anticoccidial-free feed

until day 11 [1].
Group Allocation & Dosing: On day 12, birds were divided into 7 groups (16 birds/group). Groups I-

V received one of the five anticoccidials (amprolium 1g/L, maduramicin 5ppm, etc.) in drinking water
until 7 days post-infection [1].

Infection Challenge: On day 14, each bird was infected with 7.5 × 10⁴ sporulated oocysts of E.
tenella field isolates [1].

Data Collection & Analysis (7 days post-infection):
Performance: Weight gain and Feed Conversion Ratio (FCR) [1].

Pathology: Lesion scores in the caeca [1].
Parasitology: Oocyst output per gram of feces (OPG) [1].

Efficacy Calculation: A Global Index (GI) was calculated from all parameters. The %GINNC
(Global Index as a percentage of the Infected Untreated Control) was used to determine final

drug efficacy [1].
Statistical Analysis: Data were analyzed using ANOVA, and means were compared with the

Duncan multiple range test (SPSS) [1].

Rabbit Trial for Natural Coccidiosis [5]

Animals & Infection: 36 eleven-week-old rabbits naturally infected with a mixed Eimeria species

infection (32 × 10³ ± 4.63 Oocyst Per Gram of feces) [5].
Group Allocation & Dosing: Rabbits were randomly allocated into 6 groups, including infected-

untreated controls and groups treated with amprolium (50 mg/kg BW for 5 days), toltrazuril, or their
combination [5].

Assessment of Efficacy:
Clinical Signs & Mortality: Monitored for huddling, depression, diarrhea, and deaths [5].

Production Data: Recorded body weight, weight gain, feed consumption, and feed conversion
rate [5].

Oocyst Shedding: Fecal samples were collected pre- and post-treatment, and OPG was
counted using the McMaster technique. The percentage reduction in OPG was calculated [5].
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Poultry Protocol Flow Rabbit Protocol Flow

Start: Experimental Design

Poultry Trial Model
 [1]

Rabbit Trial Model
 [5]

Raise birds with
anticoccidial-free feed

Use rabbits with
natural Eimeria infection

Administer anticoccidial drugs
in drinking water

Challenge with
E. tenella oocysts

Collect data 7 days
post-infection

Calculate Global Index (GI)
for efficacy

Administer therapeutic
doses of drugs

Monitor clinical signs
and mortality

Track production data
(BWG, FCR)

Measure Oocyst output
reduction (OPG)
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Mechanism of Action and Application

Mechanism: Amprolium is a thiamine (Vitamin B1) analogue. It competitively inhibits the active
transport of thiamine into the Eimeria parasite. This causes thiamine deficiency in the parasite,
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leading to carbohydrate synthesis disruption and starvation, primarily during the schizogony stage of

its life cycle [6] [2].
Application in Modern Production: Due to its synthetic nature and lack of antibacterial activity,

amprolium is considered suitable for use in antibiotic-free (ABF) production systems [2]. It is used
both as a preventative (in-feed) and a therapeutic (in-water) treatment.

Key Insights for Researchers

Established Efficacy with Caveats: Amprolium remains a robust and effective anticoccidial,
particularly valuable in ABF systems. However, recent direct comparisons show that toltrazuril often
demonstrates superior efficacy [1].
Resistance is a Reality: The study identified clear resistance to sulphaclozine and partial resistance

to maduramicin, highlighting the widespread issue of anticoccidial resistance and the need for
continuous sensitivity monitoring [1].

Dose-Dependent Response: Especially in non-poultry species, efficacy is highly dose-dependent.
Under-dosing may lead to treatment failure, while prolonged high doses can risk toxicity [3] [4].

Need Custom Synthesis?
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[https://www.smolecule.com/products/b518812#amprolium-hydrochloride-therapeutic-efficacy-

eimeria-species-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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